Cas no 1029724-89-7 (3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide)

• Product Name: 3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide
• CAS No: 1029724-89-7
• MF: C₂₅H₂₂FN₃O₂
• MW: 415.459489345551
• CID: 5382697
• Update Time: 2023-11-20

3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorobenzoyl)amino]-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide
• 1H-Indole-2-carboxamide, 3-[(4-fluorobenzoyl)amino]-5-methyl-N-(2-phenylethyl)-
• 3-(4-fluorobenzamido)-5-methyl-N-(2-phenylethyl)-1H-indole-2-carboxamide

• Inchi： 1S/C25H22FN3O2/c1-16-7-12-21-20(15-16)22(29-24(30)18-8-10-19(26)11-9-18)23(28-21)25(31)27-14-13-17-5-3-2-4-6-17/h2-12,15,28H,13-14H2,1H3,(H,27,31)(H,29,30)
• InChI Key： AIUAKWFDJJLTQI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(NC(=O)C2=CC=C(F)C=C2)=C1C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 415.17
• Monoisotopic Mass: 415.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives